N-isobutyl-4-(3-methylbutyl)-2-[2-(4-methylphenyl)-2-oxoethyl]-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: 4-(3-methylbutyl)-2-[2-(4-methylphenyl)-2-oxoethyl]-N-(2-methylpropyl)-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C28H33N5O4/c1-17(2)12-13-31-26(36)22-11-10-21(25(35)29-15-18(3)4)14-23(22)33-27(31)30-32(28(33)37)16-24(34)20-8-6-19(5)7-9-20/h6-11,14,17-18H,12-13,15-16H2,1-5H3,(H,29,35)
• InChI Key: BSRVVJYKAQHPHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CN2C(=O)N3C4=C(C=CC(=C4)C(=O)NCC(C)C)C(=O)N(C3=N2)CCC(C)C
• Molecular Formula: C28H33N5O4
• Molecular Weight: 503.6 g/mol

Description

N-isobutyl-4-(3-methylbutyl)-2-[2-(4-methylphenyl)-2-oxoethyl]-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C28H33N5O4 and its molecular weight is 503.603. The purity is usually 95%.
BenchChem offers high-quality N-isobutyl-4-(3-methylbutyl)-2-[2-(4-methylphenyl)-2-oxoethyl]-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-isobutyl-4-(3-methylbutyl)-2-[2-(4-methylphenyl)-2-oxoethyl]-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Agricultural Applications

Dynamic Programming for Crop Management: Dynamic programming provides a means for determining optimal long-term crop management plans. In agriculture, this compound could potentially be used to enhance crop yield, disease resistance, and overall plant health. .

Atmospheric Science

Artificial Intelligence (AI) and Earth-Atmosphere System Understanding: Artificial Intelligence, including large language models (LLMs), has revolutionized scientific research. In atmospheric science, AI plays a significant role in advancing our understanding of the Earth-Atmosphere system. It aids in monitoring, predicting, and responding to atmospheric observations and simulations. .

Unmanned Aircraft Systems (UAS) and Remote ID

Enhancing Accountability and Safety: The compound’s applications extend to the field of unmanned aircraft systems (UAS). Specifically, it could contribute to the development of Remote ID (identification) systems for UAS. Remote ID allows governmental and civil identification of UAS for safety, security, and compliance purposes. By removing anonymity while preserving operational privacy, Remote ID enhances UAS remote pilot accountability. It enables operations like beyond visual line of sight (BVLOS) and operations over people. .

Cancer Research

Sesquiterpene Lactones and Cancer Cell Lines: Phytochemical investigations suggest that sesquiterpene lactones, including those found in this compound, exhibit effects on cancer cell lines. Brevilin A, a natural sesquiterpene lactone derived from Centipeda minima (a related compound), has shown promise in cancer research. .